Cas no 61618-27-7 (Amfenac Sodium Hydrate)

• Product Name: Amfenac Sodium Hydrate
• CAS No: 61618-27-7
• MF: C₁₅H₁₄NNaO₄
• MW: 295.265735149384
• MDL: MFCD09842317
• CID: 57711
• PubChem ID: 23663941
• Update Time: 2025-06-13

Amfenac Sodium Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(2-amino-3-benzoylphenyl)acetate hydrate
• Amfenac sodium
• Amfenac Sodium Hydrate
• Amfenac Sodium Monohydrate
• FENAZOX
• 2-Amino-3-benzoylbenzeneacetic acid,monosodium salt,monohydrate
• AHR-5850D
• PPF9V8J28Y
• Sodium (2-amino-3-benzoylphenyl)acetate monohydrate
• 2-Amino-3-benzoylbenzeneacetic acid, monosodium salt, monohydrate
• sodium 2-amino-3-benzoylphenylacetate hydrate
• Amfenac sodium salt monohydrate
• Fenazox (TN)
• Amfenac sodium (USAN)
• amfenac-sodium-monohydrate
• C15H14NNaO4
• Amfenac Sodium (monohydrate)
• Amfenac sodium hydrat
• HY-17479A
• Fenamate
• MFCD00941383
• CHEBI:31202
• D01788
• AMFENAC SODIUM HYDRATE [JAN]
• SW219513-1
• AB01568266_01
• 61618-27-7
• s4149
• FT-0657888
• QZNJPJDUBTYMRS-UHFFFAOYSA-M
• Q27114204
• AMFENAC SODIUM [MART.]
• AKOS015896326
• DTXSID30977216
• Sodium (2-amino-3-benzoylphenyl)acetate--water (1/1/1)
• 2-Amino-3-benzoylbenzeneacetic acid sodium salt hydrate (1:1:1); Benzeneacetic acid, 2-amino-3-benzoyl-, monosodium salt, monohydrate (9CI)
• Amfenac sodium [USAN:JAN]
• UNII-PPF9V8J28Y
• AC-2125
• Sodium amfenac
• 3-FORMYL-BIPHENYL-3-CARBONITRILE
• Amfenac Sodium Salt
• Amfenac sodium H2O
• Benzeneacetic acid, 2-amino-3-benzoyl-, sodium salt, monohydrate
• CS-0012428
• sodium (2-amino-3-benzoylphenyl)acetate--water (1/1)
• AMFENAC SODIUM [USAN]
• sodium;2-(2-amino-3-benzoylphenyl)acetate;hydrate
• Amfenac (Sodium Hydrate)
• HMS3885L07
• Amfenac sodium hydrate (JAN)
• BCP21613
• AS-72220
• HMS3652E22
• 2-Amino-3-benzoylbenzeneacetic acid sodium salt
• SCHEMBL2254
• Fenazox;Amfenac Sodium;Amfenac Sodium Hydrate;Amfenac sodium H2O
• Amfenacsodiummonohydrate
• CCG-267418
• AMFENAC SODIUM SALT MONOHYDRATE [MI]
• Benzeneacetic acid, 2-amino-3-benzoyl-, monosodium salt,monohydrate
• UNII-C20288EWAG
• Phenazox
• AHR 5850D
• Amfenac sodium anhydrous
• DTXCID5028584
• Benzeneacetic acid, 2-amino-3-benzoyl-, sodium salt, hydrate (1:1:1)
• AMFENAC SODIUM [WHO-DD]
• BENZENEACETIC ACID, 2-AMINO-3-BENZOYL-, SODIUM SALT
• AMFENAC SODIUM (MART.)
• BENZENEACETIC ACID, 2-AMINO-3-BENZOYL-, SODIUM SALT (1:1)

• MDL： MFCD09842317
• Inchi： 1S/C15H13NO3.Na.H2O/c16-14-11(9-13(17)18)7-4-8-12(14)15(19)10-5-2-1-3-6-10;;/h1-8H,9,16H2,(H,17,18);;1H2/q;+1;/p-1
• InChI Key： QZNJPJDUBTYMRS-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C1C=CC=CC=1)C1=CC=CC(CC(=O)[O-])=C1N.O

Computed Properties

• Exact Mass: 295.08200
• Monoisotopic Mass: 295.08205221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2

Experimental Properties

• Color/Form: Powder
• Melting Point: 242-244°C
• PSA: 92.45000
• LogP: 1.30910

Amfenac Sodium Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Amfenac Sodium Hydrate

Amfenac Sodium Hydrate (CAS No. 61618-27-7): A Comprehensive Overview

Amfenac Sodium Hydrate (CAS No. 61618-27-7) is a nonsteroidal anti-inflammatory drug (NSAID) that has gained significant attention in the pharmaceutical and medical research communities. This compound is known for its potent analgesic and anti-inflammatory properties, making it a valuable therapeutic agent in the management of various pain and inflammatory conditions.

The chemical structure of Amfenac Sodium Hydrate is characterized by its unique molecular composition, which includes a substituted benzene ring and a carboxylic acid group. This structure contributes to its pharmacological activities, particularly its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The sodium salt form of amfenac enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of Amfenac Sodium Hydrate in various clinical applications. For instance, a 2022 study published in the Journal of Clinical Pharmacology evaluated the efficacy and safety of amfenac sodium hydrate in treating osteoarthritis. The results demonstrated significant reductions in pain and inflammation, with minimal adverse effects compared to traditional NSAIDs like ibuprofen and naproxen. This finding underscores the potential of amfenac sodium hydrate as a safer alternative for long-term use in chronic pain management.

In addition to its analgesic and anti-inflammatory properties, Amfenac Sodium Hydrate has shown promise in other therapeutic areas. A 2023 study in the European Journal of Pharmacology explored its potential as an adjunct therapy in cancer treatment. The research indicated that amfenac sodium hydrate could enhance the effectiveness of chemotherapy by modulating the tumor microenvironment and reducing inflammation-induced angiogenesis. These findings open new avenues for the development of combination therapies that could improve patient outcomes.

The pharmacokinetics of Amfenac Sodium Hydrate have also been extensively studied. It is rapidly absorbed after oral administration, with peak plasma concentrations typically achieved within 1-2 hours. The drug has a relatively short half-life, which necessitates multiple dosing throughout the day to maintain therapeutic levels. However, this short half-life also reduces the risk of accumulation and associated side effects, making it a favorable option for patients requiring long-term treatment.

Clinical trials have further validated the safety profile of Amfenac Sodium Hydrate. A phase III trial conducted by a leading pharmaceutical company demonstrated that amfenac sodium hydrate was well-tolerated by patients, with common side effects being mild gastrointestinal discomfort and headache. These side effects were generally manageable with appropriate dosing adjustments and supportive care measures.

The development of novel formulations of Amfenac Sodium Hydrate is an active area of research. Scientists are exploring ways to enhance its delivery and reduce side effects through advanced drug delivery systems such as liposomes and nanoparticles. These innovative approaches aim to improve patient compliance and therapeutic outcomes by optimizing drug release kinetics and targeting specific tissues or cells.

In conclusion, Amfenac Sodium Hydrate (CAS No. 61618-27-7) is a promising NSAID with a robust profile of analgesic and anti-inflammatory properties. Its unique chemical structure, favorable pharmacokinetics, and safety profile make it a valuable addition to the arsenal of pain management therapies. Ongoing research continues to uncover new applications and formulations, further solidifying its position as a key player in modern pharmacotherapy.